N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine

• Molecular Formula: C17H28N2O4
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 3-morpholin-4-yl-N-[(2,3,4-trimethoxyphenyl)methyl]propan-1-amine
• InChI: InChI=1S/C17H28N2O4/c1-20-15-6-5-14(16(21-2)17(15)22-3)13-18-7-4-8-19-9-11-23-12-10-19/h5-6,18H,4,7-13H2,1-3H3
• InChI Key: LSCKIVDZFDOVNT-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)CNCCCN2CCOCC2)OC)OC

Description

N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine, also known as MTBD or G-130, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MTBD is a small molecule with a molecular weight of 365.5 g/mol and a chemical formula of C19H30N2O3.

Scientific Research Applications

N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine has been studied extensively for its potential therapeutic applications in various fields, including neuroscience, oncology, and cardiology. In neuroscience, N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine has also been studied for its potential use as an antidepressant and anxiolytic agent.
In oncology, N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine has been shown to have antitumor effects in various cancer cell lines, including breast, lung, and prostate cancer. N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine has also been studied for its potential use as a chemosensitizer, which can enhance the efficacy of chemotherapy drugs.
In cardiology, N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine has been shown to have cardioprotective effects in animal models of myocardial infarction. N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine has also been studied for its potential use as an antiarrhythmic agent.

Mechanism of Action

The exact mechanism of action of N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine has been shown to activate the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation. N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects
N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine has been shown to have various biochemical and physiological effects in animal models and in vitro studies. N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine has been shown to increase the expression of antioxidant enzymes such as superoxide dismutase and catalase, which can protect cells from oxidative stress. N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine has also been shown to decrease the expression of pro-inflammatory cytokines such as TNF-α and IL-6, which can reduce inflammation.

Advantages and Limitations for Lab Experiments

N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine has several advantages for lab experiments, including its small molecular weight, high solubility in water, and low toxicity. However, one limitation of N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine is its relatively short half-life, which can make it difficult to study its long-term effects in vivo.

Future Directions

There are several potential future directions for the study of N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine. One area of research could focus on the development of more potent and selective analogs of N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine for use as therapeutic agents. Another area of research could focus on the development of new drug delivery systems for N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine, which could enhance its bioavailability and efficacy. Additionally, further studies are needed to fully understand the mechanism of action of N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine and its potential therapeutic applications in various fields.
In conclusion, N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine is a novel compound with potential therapeutic applications in neuroscience, oncology, and cardiology. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine as a therapeutic agent.

Synthesis Methods

N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine can be synthesized through a multistep process that involves the reaction between 2,3,4-trimethoxybenzaldehyde and 3-(4-morpholinyl)propylamine. The reaction is catalyzed by acetic anhydride and yields the intermediate compound 2,3,4-trimethoxy-N-(3-(4-morpholinyl)propyl)benzamide. This intermediate compound is then reduced using sodium borohydride to yield N-[3-(4-morpholinyl)propyl]-N-(2,3,4-trimethoxybenzyl)amine.